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Compound of Interest

Compound Name: Acid-PEG3-mono-methyl ester

Cat. No.: B605135 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical reagents is a cornerstone of a safe and compliant research

environment. This guide provides detailed procedural information for the safe handling and

disposal of Acid-PEG3-mono-methyl ester, a PROTAC linker used in the synthesis of

proteolysis-targeting chimeras. While a specific Safety Data Sheet (SDS) for Acid-PEG3-
mono-methyl ester (CAS No. 1807505-26-5) is not consistently available, this document

synthesizes safety protocols from structurally similar compounds to ensure best practices are

followed.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to handle Acid-PEG3-mono-methyl
ester with the appropriate safety measures. Based on data for similar PEG-acid compounds,

this substance is considered harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a standard laboratory coat or impervious clothing.
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Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.[2][3]

Engineering Controls: An accessible safety shower and eyewash station should be available.[2]

[3]

Summary of Safety and Handling Information
The following table summarizes key safety and handling information based on available data

for Acid-PEG3-mono-methyl ester and similar compounds.

Property Guideline Citations

Hazard Classification

Harmful if swallowed. Very

toxic to aquatic life with long-

lasting effects.

[1]

Storage (Unused Product)

Store in a cool, dry, well-

ventilated area in a tightly

closed container.

Recommended storage

temperature is -20°C for the

pure form.

[2][4][5]

Incompatible Materials Strong oxidizing agents. [3]

Spill Cleanup

Absorb with inert, liquid-

binding material (e.g.,

diatomite, universal binders).

Decontaminate surfaces with

alcohol.

[2]

Step-by-Step Disposal Procedure
The primary directive for the disposal of Acid-PEG3-mono-methyl ester is to entrust it to an

approved waste disposal plant in accordance with all federal, state, and local regulations.[1][2]

Waste Identification and Segregation:
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Identify all waste containing Acid-PEG3-mono-methyl ester, including unused or expired

product, and any contaminated consumables such as pipette tips, vials, and gloves.[2]

Segregate this waste into a dedicated, chemically resistant container with a secure lid.[2]

Waste Container Labeling:

Clearly label the waste container as "Hazardous Waste".

Include the full chemical name: "Acid-PEG3-mono-methyl ester".

Add any other identifiers required by your institution's Environmental Health and Safety

(EHS) department.[2]

Storage Pending Disposal:

Store the sealed waste container in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[2]

The storage area should be designated for chemical waste.[6]

Arranging for Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal

contractor to arrange for pickup.[2][3]

Provide the disposal contractor with all available safety information for Acid-PEG3-mono-
methyl ester to ensure safe handling and transport.[2]

Environmental Precautions: Avoid releasing the product into drains, water courses, or the soil.

[2][7]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Acid-
PEG3-mono-methyl ester in a laboratory setting.
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Start: Generate
Acid-PEG3-mono-methyl ester Waste

Identify and Segregate Waste
(Pure compound, contaminated labware)

Place in a Labeled,
Chemically Resistant Container

Label Container:
'Hazardous Waste'

'Acid-PEG3-mono-methyl ester'

Store Sealed Container in a
Designated Chemical Waste Area

Contact Institution's EHS or
Licensed Waste Disposal Contractor

Arrange for Professional Pickup
and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Acid-PEG3-mono-methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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